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Compound of Interest

Compound Name: Pyriminostrobin

Cat. No.: B1429120 Get Quote

Disclaimer: As of October 2025, detailed public domain data regarding specific field application

rates, comprehensive efficacy trials, and tank-mix compatibility for Pyriminostrobin is limited.

The following application notes and protocols are based on the general principles of strobilurin

fungicides and acaricides, the chemical class to which Pyriminostrobin belongs. Researchers

and professionals must consult the manufacturer's product label and conduct preliminary trials

before large-scale field application.

Introduction
Pyriminostrobin is a synthetic acaricide and insecticide belonging to the methoxyacrylate

strobilurin class.[1][2][3] Its primary mode of action is the inhibition of mitochondrial respiration

by blocking the Quinone outside (Qo) site of Complex III in the electron transport chain.[4] This

disruption of energy production leads to the cessation of fungal spore germination and mycelial

growth, as well as mortality in target mite species. Pyriminostrobin is noted for its activity

against various mite pests in crops such as citrus, apples, and cotton.[5]

Data Presentation: Illustrative Efficacy and Dosage
The following tables are illustrative examples based on typical data from field trials of

strobilurin-class pesticides. This is not actual data for Pyriminostrobin.

Table 1: Illustrative Efficacy of a Strobilurin Acaricide Against Spider Mites on Cotton
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Treatment Application Rate (g a.i./ha)
Mite Population Reduction
(%) (7 Days After
Treatment)

Strobilurin A 50 75%

Strobilurin A 75 88%

Strobilurin A 100 95%

Bifenthrin 60 92%

Untreated Control N/A 5% (Natural Fluctuation)

Table 2: Illustrative Application Rates and Timing for a Strobilurin Fungicide on Grapes

Target Disease
Crop Growth Stage
for Application

Illustrative
Application Rate
(mL/ha)

Pre-Harvest
Interval (PHI)
(Days)

Powdery Mildew
Early shoot growth to

bunch closure
150 - 200 14

Downy Mildew Pre-bloom to veraison 200 - 250 14

Anthracnose Bud break to fruit set 175 - 225 21

Experimental Protocols
The following are generalized protocols for evaluating the field application of a new pesticide

like Pyriminostrobin.

Protocol for Determining Efficacy and Phytotoxicity
Objective: To determine the effective application rate of Pyriminostrobin for controlling a

target pest (e.g., spider mites) and to assess any potential for phytotoxicity on the host crop.

Materials:

Pyriminostrobin formulation of known concentration.
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Calibrated plot sprayer.

Water source with known pH and hardness.

Appropriate Personal Protective Equipment (PPE).

Randomized complete block design field plots with buffer zones.

Mite counting tools (e.g., hand lens, microscope).

Phytotoxicity rating scale (e.g., 0 = no damage, 5 = severe necrosis/stunting).

Methodology:

Plot Establishment: Establish experimental plots (e.g., 5m x 10m) in a randomized complete

block design with at least four replications per treatment. Include an untreated control and a

standard commercial acaricide for comparison.

Pre-application Assessment: Before application, conduct a baseline assessment of the mite

population in each plot by counting the number of motile mites on a set number of leaves

(e.g., 20 leaves per plot).

Treatment Preparation: Prepare the spray solutions for each treatment concentration based

on the desired application rates (e.g., 50, 75, 100 g a.i./ha). Ensure thorough mixing.

Application: Apply the treatments to the respective plots using a calibrated sprayer to ensure

uniform coverage of the crop foliage. Record environmental conditions (temperature,

humidity, wind speed) during application.

Post-application Assessment:

Efficacy: At 3, 7, and 14 days after application, recount the mite populations in each plot

using the same method as the pre-application assessment. Calculate the percentage of

population reduction.

Phytotoxicity: At 3, 7, and 14 days after application, visually assess the plants in each plot

for any signs of phytotoxicity, such as leaf burn, chlorosis, or stunting, using the rating

scale.
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Data Analysis: Analyze the efficacy and phytotoxicity data using appropriate statistical

methods (e.g., ANOVA) to determine significant differences between treatments.

Protocol for Tank-Mix Physical Compatibility Test (Jar
Test)
Objective: To determine the physical compatibility of Pyriminostrobin with other tank-mix

partners (e.g., other pesticides, adjuvants, foliar fertilizers).

Materials:

Pyriminostrobin formulation.

Proposed tank-mix partner formulations.

Several clean, clear glass jars with lids (1-liter capacity).

Pipettes or measuring cylinders for accurate measurement.

Water from the intended spray source.

Stopwatch.

Methodology:

Add Carrier: Fill a jar with 1 liter of the carrier water.

Follow Mixing Order: Add the components to the jar one at a time, in the proper mixing order

(generally, wettable powders and water-dispersible granules first, followed by liquid

flowables, emulsifiable concentrates, and finally adjuvants). Agitate the jar by inverting it 10-

15 times after each addition.

Observe: Let the mixture stand for 15-30 minutes and observe for any signs of

incompatibility, such as the formation of flakes, crystals, sludge, gels, or separation into

layers.

Evaluate: If any signs of physical incompatibility are observed, the tank mix should not be

used. If the mixture remains uniform, it is likely physically compatible, but this does not
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guarantee chemical compatibility or crop safety.

Visualizations
Signaling Pathway and Experimental Workflows

Mode of Action: QoI Fungicide
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Caption: Mode of action for Pyriminostrobin, a QoI fungicide.
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Field Efficacy Trial Workflow

Plot Establishment
(Randomized Block Design)

Pre-Treatment
Pest Assessment

Prepare Spray Solutions
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Statistical Analysis
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Caption: Workflow for a field efficacy and phytotoxicity trial.
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Tank-Mix Compatibility Logic
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Check Product Labels
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Caption: Decision-making process for tank-mix compatibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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